Cas no 214273-19-5 ((R)-N,N-Dimethyl-1-(morpholin-2-yl)methanamine)

• Product Name: (R)-N,N-Dimethyl-1-(morpholin-2-yl)methanamine
• CAS No: 214273-19-5
• MF: C₇H₁₆N₂O
• MW: 144.214741706848
• MDL: MFCD28975216
• CID: 242836
• PubChem ID: 28362281
• Update Time: 2025-04-19

(R)-N,N-Dimethyl-1-(morpholin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (R)-N,N-Dimethyl-1-(morpholin-2-yl)methanamine
• 2-Morpholinemethanamine,N,N-dimethyl-, (2R)-
• N,N-DIMETHYL((R)-MORPHOLIN-2-YL)METHANAMINE
• (R)-2-(N,N-dimethylaminomethyl)morpholine
• AK-28982
• ANW-72730
• CTK8C4679
• I14-2946
• KB-210425
• SureCN6634620
• SCHEMBL6634620
• (R)-N,N-DIMETHYL-2-MORPHOLINEMETHANAMINE
• KNCQHMMKDOIHRT-SSDOTTSWSA-N
• CS-0433435
• 2-Morpholinemethanamine,N,N-dimethyl-,(2R)-
• AKOS006329223
• N,N-Dimethyl-1-[(2R)-morpholin-2-yl]methanamine
• N, N-dimethyl-1-[(2R)-morpholin-2-yl]methanamine
• 214273-19-5
• DTXSID50651324
• C78052
• N,N-DIMETHYL-2(R)-MORPHOLINMETHANAMINE

• MDL： MFCD28975216
• Inchi： 1S/C7H16N2O/c1-9(2)6-7-5-8-3-4-10-7/h7-8H,3-6H2,1-2H3/t7-/m1/s1
• InChI Key： KNCQHMMKDOIHRT-SSDOTTSWSA-N
• SMILES： O1CCNC[C@@H]1CN(C)C

Computed Properties

• Exact Mass: 144.12638
• Monoisotopic Mass: 144.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.5A^2
• XLogP3: -0.5

Experimental Properties

• Density: 0.931
• Boiling Point: 198.8°C at 760 mmHg
• Flash Point: 74°C
• Refractive Index: 1.443
• PSA: 24.5
• LogP: -0.13480